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Compound of Interest

Compound Name: 5-Acetamido-2-chloropyridine

Cat. No.: B112439

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Acetamido-2-chloropyridine is a valuable and versatile starting material in organic
synthesis, particularly for the construction of complex heterocyclic scaffolds of interest in
medicinal chemistry and drug development. Its bifunctional nature, featuring a nucleophilic
acetamido group and an electrophilic 2-chloro substituent on a pyridine core, allows for a
diverse range of chemical transformations. The pyridine ring itself is a common motif in many
biologically active molecules, and the substituents at the 2 and 5 positions offer strategic
handles for molecular elaboration. This guide provides a comprehensive overview of the
synthesis, key reactions, and applications of 5-acetamido-2-chloropyridine, with a focus on
detailed experimental protocols and quantitative data to aid researchers in its practical
application.

Physical and Chemical Properties

While specific experimental data for 5-acetamido-2-chloropyridine is not readily available in
all public sources, the properties of the closely related precursor, 2-amino-5-chloropyridine,
provide a useful reference. 2-Amino-5-chloropyridine is an off-white to light tan crystalline
powder. It is stable under normal temperatures and pressures.

Table 1: Physical and Chemical Properties of Related Compound 2-Amino-5-chloropyridine
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Property Value Reference
Molecular Formula C5H5CIN2

Molecular Weight 128.56 g/mol

Melting Point 134-138 °C

Off-white to light tan crystalline
Appearance
powder

Stabilit Stable under normal
ability
temperatures and pressures

Synthesis of 5-Acetamido-2-chloropyridine

The preparation of 5-acetamido-2-chloropyridine can be readily achieved from the
commercially available 2-amino-5-chloropyridine through a standard acetylation reaction.
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Caption: Synthesis of 5-Acetamido-2-chloropyridine.

Experimental Protocol: Acetylation of 2-Amino-5-
chloropyridine

 To cite this document: BenchChem. [5-Acetamido-2-chloropyridine: A Versatile Starting
Material for Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112439#5-acetamido-2-chloropyridine-starting-
material-for-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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